5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester

• IUPAC Name: ethyl 5-chloro-2,8-dimethylquinoline-3-carboxylate
• InChI: InChI=1S/C14H14ClNO2/c1-4-18-14(17)10-7-11-12(15)6-5-8(2)13(11)16-9(10)3/h5-7H,4H2,1-3H3
• InChI Key: MLXDBZOEQRKMDW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=CC(=C2N=C1C)C)Cl
• Molecular Formula: C14H14ClNO2
• DSSTOX Substance ID: DTXSID60589104
• Molecular Weight: 263.72 g/mol
• CAS No.: 948294-10-8

Description

5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester is a substituted quinoline derivative characterized by a chloro group at position 5, methyl groups at positions 2 and 8, and an ethyl ester moiety at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester typically involves the following steps:

Starting Material: The synthesis begins with the preparation of 2,8-dimethylquinoline.

Chlorination: The 2,8-dimethylquinoline is then chlorinated using a chlorinating agent such as thionyl chloride or phosphorus pentachloride to introduce the chlorine atom at the 5-position.

Carboxylation: The chlorinated product is then subjected to carboxylation to introduce the carboxylic acid group at the 3-position.

Esterification: Finally, the carboxylic acid is esterified using ethanol in the presence of a catalyst such as sulfuric acid to yield the ethyl ester.

Industrial Production Methods: In industrial settings, the production of 5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors and automated systems to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and reduce production costs .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester can undergo oxidation reactions to form quinoline N-oxides.

Reduction: The compound can be reduced to form the corresponding amine derivatives.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the chlorine atom, to form various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid are commonly used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.

Substitution: Nucleophiles such as amines, thiols, or alkoxides are used under basic conditions.

Major Products:

Oxidation: Quinoline N-oxides.

Reduction: Amine derivatives.

Substitution: Substituted quinoline derivatives.

Scientific Research Applications

Chemistry

5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester is utilized as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. Its ability to undergo oxidation, reduction, and substitution reactions makes it a versatile building block in organic synthesis .

Biology

Research has indicated potential biological activities of this compound:

• Antimicrobial Properties : Studies have shown that it exhibits activity against various bacterial strains, suggesting its potential use in combating antibiotic-resistant bacteria .
• Anticancer Activity : Investigations into its effects on cancer cells have revealed that it can inhibit cell proliferation and induce apoptosis through mitochondrial pathways.

Medicine

In medicinal chemistry, this compound serves as a precursor for developing new therapeutic agents targeting diseases such as cancer and infections. Its unique structural features allow for modifications that can enhance its efficacy and selectivity towards specific biological targets .

Industry

The compound is also employed in producing dyes, pigments, and other materials with specialized properties. Its chemical stability and reactivity make it suitable for various industrial applications .

Case Studies and Research Findings

• Antimicrobial Efficacy : A study published in the Journal of Antimicrobial Chemotherapy evaluated several quinoline derivatives' antimicrobial activity. The results indicated that 5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester had a minimum inhibitory concentration (MIC) comparable to established antibiotics against strains like Staphylococcus aureus and Escherichia coli.
• Anticancer Mechanisms : Research featured in Cancer Letters investigated the effects of this compound on human leukemia cells. Findings revealed that it inhibited cell proliferation and induced apoptosis through mitochondrial pathways.
• Comparative Analysis : A comparative study indicated that while other quinoline derivatives had similar structures, this compound exhibited superior biological activity due to its specific chlorine substitution pattern .

Mechanism of Action

The mechanism of action of 5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of bacterial enzymes, leading to antimicrobial effects .

Comparison with Similar Compounds

Substituent Position and Electronic Effects

Key Comparisons:

• 7-Chloro-2,8-dimethylquinoline-3-carboxylic Acid Ethyl Ester (CAS 948290-28-6): The chloro group at position 7 (vs. 5 in the target compound) alters electron distribution across the quinoline ring. The 5-chloro substitution in the target compound may enhance electrophilic aromatic substitution reactivity at adjacent positions, whereas 7-chloro derivatives could exhibit distinct binding affinities in biological systems .

• 4-Hydroxy-5,8-dimethylquinoline-3-carboxylic Acid Ethyl Ester (CAS 303009-95-2): The hydroxyl group at position 4 introduces hydrogen-bonding capacity, increasing polarity (XLogP3 = 2.7) compared to the target compound’s higher lipophilicity (estimated XLogP3 ≈ 3.2). This difference impacts solubility; the hydroxyl analog may favor aqueous environments, while the target compound is more soluble in organic solvents like dichloromethane or ethyl acetate .

Molecular Weight and Physicochemical Properties

A comparison of molecular weights highlights the impact of substituents:

Compound	Molecular Formula	Molecular Weight	XLogP3
Target compound	C₁₅H₁₄ClNO₂	275.73	~3.2
4-Bromo-8-chloro-5-methoxyquinoline analog	C₁₃H₁₁BrClNO₃	344.59	N/A
4-Hydroxy-5,8-dimethylquinoline analog	C₁₄H₁₅NO₃	245.27	2.7

The bromo-methoxy analog’s higher molecular weight (344.59) reflects bulky substituents, which may reduce metabolic stability. The target compound’s balanced molecular weight (275.73) and lipophilicity suggest favorable pharmacokinetic properties for drug development .

Pharmacological and Biochemical Implications

• Enzyme Inhibition: Ethyl esters of quinoline-3-carboxylic acids (e.g., ) exhibit activity as enzyme inhibitors, particularly in pathways involving phospholipase D (PLD) or kinase signaling. The chloro and methyl groups in the target compound may enhance binding to hydrophobic enzyme pockets .
• Steric hindrance from the 2-methyl group may fine-tune receptor selectivity .

Biological Activity

5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester is a halogenated heterocyclic compound that has garnered interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article delves into its biological activity, mechanisms of action, and relevant research findings.

• Molecular Formula : C14H14ClNO2
• Molecular Weight : 263.72 g/mol
• CAS Number : 948294-10-8

The biological activity of 5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester is attributed to its interaction with specific molecular targets. It has been shown to bind to various enzymes and receptors, leading to inhibition of their activity. This compound may exert antimicrobial effects by inhibiting bacterial enzymes, which is crucial in the fight against resistant bacterial strains .

Biological Activities

1. Antimicrobial Activity
Research indicates that this compound exhibits significant antibacterial properties against both Gram-positive and Gram-negative bacteria. Its effectiveness against quinolone-resistant strains has been particularly noted, suggesting it could be a valuable addition to the arsenal against antibiotic resistance .

2. Anticancer Properties
Preliminary studies have suggested potential anticancer activities, although detailed mechanisms remain under investigation. The compound's ability to interact with DNA and inhibit cancer cell proliferation has been highlighted in various studies .

3. Antiviral Effects
Emerging research points towards antiviral properties, although comprehensive studies are still needed to fully elucidate these effects. The compound's structural characteristics may allow it to interfere with viral replication processes.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antibacterial	Effective against Gram-positive/negative bacteria
Anticancer	Inhibits proliferation in cancer cell lines
Antiviral	Potential interference with viral replication

Case Study: Antibacterial Efficacy

In a study evaluating the antibacterial activity of various quinoline derivatives, 5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester was found to exhibit strong inhibition against methicillin-resistant Staphylococcus aureus (MRSA). The study utilized disc diffusion methods and reported a significant mean inhibition zone compared to control compounds .

Case Study: Anticancer Activity

Another research project focused on the synthesis and evaluation of quinoline derivatives for anticancer properties. The results indicated that compounds similar to 5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester displayed notable cytotoxicity against several cancer cell lines, suggesting further exploration into its therapeutic potential .

Q & A

Basic: What are the recommended synthetic routes for 5-Chloro-2,8-dimethylquinoline-3-carboxylic acid ethyl ester, and how can yield be optimized?

Methodological Answer:
The synthesis typically involves nucleophilic substitution or esterification under controlled conditions. For example:

• Quinoline core formation : Use a Gould-Jacobs reaction with substituted anilines and β-keto esters under reflux.
• Esterification : React the carboxylic acid intermediate with ethanol in the presence of a catalyst like sulfuric acid or via acyl chloride intermediates.
• Optimization : Yield improvements are achieved by using anhydrous solvents (e.g., acetone or diphenyl ether) and bases like K$_2$CO$_3$ to deprotonate intermediates, as seen in analogous quinoline ester syntheses . Microwave-assisted methods can reduce reaction times and improve regioselectivity .

Basic: What analytical techniques are critical for confirming the structural integrity and purity of this compound?

Methodological Answer:

• NMR Spectroscopy : $^1$H and $^13$C NMR to verify substituent positions (e.g., methyl groups at C2/C8 and ester carbonyl resonance at ~165–170 ppm).
• HPLC/MS : For purity assessment (>95%) and molecular ion confirmation (e.g., [M+H]$^+$ at m/z 279.7 for C$_{13}$H$_{14}$ClNO$_2$).
• X-ray Crystallography : To resolve ambiguities in stereochemistry or crystallize derivatives (e.g., methyl esters) .
• Elemental Analysis : Validate empirical formulas (e.g., C$_{13}$H$_{14}$ClNO$_2$) .

Advanced: How can researchers address discrepancies in reported spectral data (e.g., NMR shifts or IR stretches)?

Methodological Answer:

• Comparative Analysis : Cross-reference with structurally similar compounds (e.g., 5-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid ethyl ester, CAS 351893-52-2) to identify substituent-induced shifts .
• Computational Modeling : Use DFT calculations (e.g., B3LYP/6-31G*) to predict NMR/IR spectra and reconcile experimental vs. theoretical data .
• Isotopic Labeling : For ambiguous signals, synthesize $^{13}$C-labeled derivatives to trace carbon environments .

Advanced: What strategies improve regioselectivity during the introduction of chloro and methyl groups on the quinoline core?

Methodological Answer:

• Directed Metalation : Use directing groups (e.g., methoxy or ester groups) to control electrophilic substitution at C2/C8 positions.
• Protection/Deprotection : Temporarily protect reactive sites (e.g., hydroxyl groups) to prevent undesired side reactions during methylation/chlorination .
• Catalytic Systems : Employ Pd-catalyzed C–H activation for selective functionalization, as demonstrated in fluoroquinolone syntheses .

Advanced: How does the ester group’s stability under physiological conditions impact its use in prodrug development?

Methodological Answer:

• Hydrolysis Kinetics : Evaluate ester stability at varying pH (e.g., simulated gastric fluid at pH 1.2 vs. plasma at pH 7.4). Hydrolysis rates can be measured via HPLC to track carboxylic acid release .
• Enzymatic Activation : Test susceptibility to esterases (e.g., porcine liver esterase) to predict in vivo behavior .
• Structure-Activity Relationships (SAR) : Modify the ester moiety (e.g., ethyl to pivaloyloxymethyl) to balance stability and bioavailability .

Advanced: How can researchers resolve contradictions in biological activity data across studies (e.g., antimicrobial vs. anti-inflammatory effects)?

Methodological Answer:

• Standardized Assays : Replicate experiments under controlled conditions (e.g., MIC testing for antimicrobial activity using S. aureus ATCC 25923) .
• Mechanistic Studies : Use molecular docking to assess binding affinity to targets like DNA gyrase (antibacterial) or p38 MAPK (anti-inflammatory) .
• Metabolite Profiling : Identify active metabolites (e.g., hydrolyzed carboxylic acid) via LC-MS to distinguish parent compound vs. derivative effects .

Basic: What are the key considerations for handling and storing this compound to ensure stability?

Methodological Answer:

• Storage : Keep in airtight containers under inert gas (N$_2$) at –20°C to prevent ester hydrolysis or oxidation .
• Handling : Use dry glassware and anhydrous solvents during synthesis to avoid side reactions .
• Decomposition Monitoring : Regularly assess purity via TLC or HPLC, especially after long-term storage .

Advanced: What computational tools are effective for predicting the compound’s reactivity or interaction with biological targets?

Methodological Answer:

• Molecular Dynamics (MD) Simulations : Study interactions with lipid bilayers for permeability predictions.
• Docking Software (AutoDock Vina) : Screen against protein databases (e.g., PDB ID 1KZN for DNA gyrase) to prioritize biological assays .
• QSAR Models : Correlate substituent electronic parameters (Hammett σ) with antibacterial IC$_{50}$ values .